Cas no 2229324-15-4 (2,2-difluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-amine)

• Product Name: 2,2-difluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-amine
• CAS No: 2229324-15-4
• MF: C₈H₈F₂N₄
• MW: 198.172727584839
• CID: 5975491
• PubChem ID: 165851258
• Update Time: 2025-06-11

2,2-difluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-amine
• 2,2-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-amine
• 2229324-15-4
• EN300-2002504

• Inchi： 1S/C8H8F2N4/c9-8(10)7(11)5-3-13-6-4-12-1-2-14(5)6/h1-4,7-8H,11H2
• InChI Key： ASDNULQJEKZISC-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN=C2C=NC=CN12)N)F

Computed Properties

• Exact Mass: 198.07170260g/mol
• Monoisotopic Mass: 198.07170260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Additional information on 2,2-difluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-amine

Recent Advances in the Study of 2,2-Difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-amine (CAS: 2229324-15-4)

The compound 2,2-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-amine (CAS: 2229324-15-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopyrazine core and difluoroethylamine moiety, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role in modulating key biological pathways.

One of the most notable findings in recent research is the compound's efficacy as a selective inhibitor of certain protein kinases involved in cancer progression. In vitro and in vivo studies have demonstrated that 2,2-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-amine exhibits high binding affinity and specificity for kinases such as JAK2 and FLT3, which are often implicated in hematological malignancies. These findings suggest its potential as a lead compound for the development of novel anticancer agents, particularly for treating myeloproliferative disorders and acute myeloid leukemia (AML).

Another area of interest is the compound's synthetic accessibility and structural versatility. Recent publications have detailed optimized synthetic routes for 2,2-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-amine, highlighting improvements in yield and purity. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies. Additionally, structural-activity relationship (SAR) studies have identified key modifications that enhance its pharmacokinetic properties, such as improved metabolic stability and oral bioavailability.

Beyond its application in oncology, preliminary research has also explored the compound's potential in treating inflammatory and autoimmune diseases. Its ability to modulate immune responses through kinase inhibition has been investigated in models of rheumatoid arthritis and psoriasis, with promising early results. However, further studies are needed to fully elucidate its therapeutic potential in these areas.

In conclusion, 2,2-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-amine represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Its unique chemical structure and biological activity make it a valuable candidate for further development, particularly in the fields of oncology and immunology. Continued research into its mechanisms of action and therapeutic potential will be essential for translating these findings into clinical applications.